![molecular formula C11H13BrO B2633393 2-Bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol CAS No. 1798792-40-1](/img/structure/B2633393.png)
2-Bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol
Overview
Description
Scientific Research Applications
Synthesis and Characterization
A novel compound, closely related to "2-Bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol," was synthesized through bromination, showcasing its potential as a scaffold for further chemical modifications. This process involves halogen bonding and hydrogen bonds, emphasizing the compound's utility in exploring molecular interactions and structural analysis through spectroscopy and X-ray diffraction (Edder et al., 2019). Additionally, the synthesis of derivatives and their conformational analysis reveals the versatility of the benzo[7]annulene framework for generating compounds with specific stereochemical properties, which can be critical for biological activity (Camps et al., 1997).
Chemical Reactions and Mechanisms
The bromination reaction of similar structures demonstrates regio- and stereospecific outcomes, influenced by the pyramidalization of the double bond. Such specificity in chemical reactions underlines the compound's utility in studying reaction mechanisms and designing synthetic pathways for complex molecular architectures (Balcı et al., 2007).
Advanced Synthesis Techniques
Efficient multicomponent reactions for preparing derivatives highlight the adaptability of the benzo[7]annulene core for constructing complex molecules. This approach exemplifies the compound's role in facilitating the synthesis of structures with potential electronic and optical properties, beneficial for materials science and electronic applications (Rong et al., 2012).
Safety and Hazards
The safety and hazards of a compound refer to its potential risks and precautions needed when handling it. For “2-Bromo-6,7,8,9-tetrahydro-5H-benzo7annulen-5-ol”, the hazard statements include H302, H315, H319, H335, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary statements include P261, P271, P280, P302, P304, P305, P313, P332, P337, P338, P340, P351, P352, indicating various precautions to take when using this compound .
properties
IUPAC Name |
2-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13BrO/c12-9-5-6-10-8(7-9)3-1-2-4-11(10)13/h5-7,11,13H,1-4H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OHLSXBSZCLTSGQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C=CC(=C2)Br)C(C1)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BrO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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